6-[(2E)-2-(1,3-benzodioxol-5-ylmethylidene)hydrazinyl]-N-(2,3-dimethylphenyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine

• Molecular Formula: C20H17N7O3
• Molecular Weight: 403.4 g/mol
• IUPAC Name: 5-N-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-6-N-(2,3-dimethylphenyl)-[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine
• InChI: InChI=1S/C20H17N7O3/c1-11-4-3-5-14(12(11)2)22-17-18(24-20-19(23-17)26-30-27-20)25-21-9-13-6-7-15-16(8-13)29-10-28-15/h3-9H,10H2,1-2H3,(H,22,23,26)(H,24,25,27)/b21-9+
• InChI Key: LCLKQTIOOLRXEH-ZVBGSRNCSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)NC2=NC3=NON=C3N=C2N/N=C/C4=CC5=C(C=C4)OCO5)C
• Canonical SMILES: CC1=C(C(=CC=C1)NC2=NC3=NON=C3N=C2NN=CC4=CC5=C(C=C4)OCO5)C

Description

6-[(2E)-2-(1,3-benzodioxol-5-ylmethylidene)hydrazinyl]-N-(2,3-dimethylphenyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine is a complex organic compound with a unique structure that includes a benzodioxole moiety, a hydrazinyl group, and an oxadiazolo-pyrazinamine core

Preparation Methods

The synthesis of 6-[(2E)-2-(1,3-benzodioxol-5-ylmethylidene)hydrazinyl]-N-(2,3-dimethylphenyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine typically involves multiple steps. The synthetic route may start with the preparation of the benzodioxole derivative, followed by the formation of the hydrazinyl intermediate. The final step involves the cyclization to form the oxadiazolo-pyrazinamine core. Reaction conditions often include the use of organic solvents, catalysts, and controlled temperatures to ensure high yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Addition: It can undergo addition reactions with electrophiles or nucleophiles, leading to the formation of new derivatives.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

6-[(2E)-2-(1,3-benzodioxol-5-ylmethylidene)hydrazinyl]-N-(2,3-dimethylphenyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, altering their activity and leading to a biological response. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar compounds include other benzodioxole derivatives and oxadiazolo-pyrazinamine analogs. Compared to these compounds, 6-[(2E)-2-(1,3-benzodioxol-5-ylmethylidene)hydrazinyl]-N-(2,3-dimethylphenyl)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-amine may exhibit unique properties due to its specific structure, such as enhanced biological activity or improved material properties.

Conclusion

This compound is a compound with significant potential in various scientific fields. Its unique structure allows for diverse chemical reactions and applications, making it a valuable subject of study in both academic and industrial research.